Cas no 1185256-03-4 (2-Desethoxy-2-hydroxy-2H-2-ethyl Candesartan Cilexetil)

• Product name: 2-Desethoxy-2-hydroxy-2H-2-ethyl Candesartan Cilexetil
• CAS No: 1185256-03-4
• MF: C₃₃H₃₄N₆O₆
• MW: 610.66000
• CID: 895460

2-Desethoxy-2-hydroxy-2H-2-ethyl Candesartan Cilexetil Chemical and Physical Properties

Names and Identifiers

• 2-Desethoxy-2-hydroxy-2H-2-ethyl Candesartan Cilexetil
• 2-Hydroxy-1-[[2'-(2-ethyl-2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]Methyl]-1H-BenziMidazole-7-carboxylic Acid 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl Ester
• 1-cyclohexyloxycarbonyloxyethyl 3-[[4-[2-(2-ethyltetrazol-5-yl)phenyl]phenyl]methyl]-2-oxo-1H-benzimidazole-4-carboxylate
• 3-[[2′-(2-Ethyl-2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-2,3-dihydro-2-oxo-1H-benzimidazole-4-carboxylic acid 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• 3-[[2'-(2-Ethyl-2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-2,3-dihydro-2-oxo-1H-benzimidazole-4-carboxylic acid 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• CandesartanEPImpurityD

Computed Properties

• Exact Mass: 610.25400

Experimental Properties

• Density: 1.38
• Melting Point: 173-176 ºC
• PSA: 143.48000
• LogP: 6.11930

2-Desethoxy-2-hydroxy-2H-2-ethyl Candesartan Cilexetil Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Desethoxy-2-hydroxy-2H-2-ethyl Candesartan Cilexetil

Candesartan Cilexetil (CAS No. 1185256-03-4): A Comprehensive Overview

Candesartan Cilexetil, also known as Cilexetil, is a bioactive compound with the CAS registry number 1185256-03-4. This compound is a prodrug of candesartan, a well-known angiotensin II receptor blocker (ARB) used in the treatment of hypertension and other cardiovascular conditions. The chemical structure of Candesartan Cilexetil includes a desethoxy group, a hydroxy group, and an ethyl group, which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of understanding the pharmacokinetics and bioavailability of Candesartan Cilexetil. As a prodrug, it undergoes rapid conversion in the body to its active form, candesartan, which selectively blocks the angiotensin II type 1 (AT₁) receptor. This mechanism makes it highly effective in lowering blood pressure and reducing the risk of cardiovascular events. Researchers have also explored the potential of Candesartan Cilexetil in combination therapies for enhanced efficacy and reduced side effects.

The synthesis of Candesartan Cilexetil involves a multi-step process that includes the introduction of the desethoxy group and the hydroxy group at specific positions on the molecule. These functional groups play a critical role in stabilizing the molecule and ensuring its bioavailability. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to analyze the purity and stability of Candesartan Cilexetil, ensuring its suitability for pharmaceutical applications.

One of the most significant advancements in recent research is the exploration of Candesartan Cilexetil's role in managing resistant hypertension. Studies have demonstrated that its ability to block the renin-angiotensin system (RAS) makes it a valuable option for patients who do not respond adequately to other antihypertensive agents. Additionally, investigations into its effects on endothelial function and oxidative stress have provided insights into its broader therapeutic potential beyond hypertension.

The development of novel delivery systems for Candesartan Cilexetil has also been a focal point of recent research. Techniques such as controlled-release formulations and targeted drug delivery aim to optimize its pharmacokinetic profile, enhancing its efficacy while minimizing adverse effects. These innovations are expected to play a crucial role in improving patient compliance and treatment outcomes.

In conclusion, Candesartan Cilexetil (CAS No. 1185256-03-4) remains a cornerstone in the management of hypertension due to its unique chemical structure and pharmacological properties. Ongoing research continues to uncover new applications and optimization strategies for this compound, underscoring its importance in modern cardiovascular therapy.